Cas no 1310379-52-2 (2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid)

• Product Name: 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid
• CAS No: 1310379-52-2
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD20491499
• CID: 5217197
• PubChem ID: 60136494
• Update Time: 2026-03-06

2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid
• 2-(4-Chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid
• 2-(4-Chloro-1-ethyl-1H-pyrazol-3-yl)aceticacid
• 2-(4-chloro-1-ethylpyrazol-3-yl)acetic acid
• STL415095
• 2-(4-chloro-1-ethyl-pyrazol-3-yl)acetic acid
• 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid

• MDL： MFCD20491499
• Inchi： 1S/C7H9ClN2O2/c1-2-10-4-5(8)6(9-10)3-7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： NXQIRDBMPPZLJZ-UHFFFAOYSA-N
• SMILES： ClC1=CN(CC)N=C1CC(=O)O

Computed Properties

• Exact Mass: 188.035
• Monoisotopic Mass: 188.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid

Recent Advances in the Study of 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid (CAS: 1310379-52-2)

2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid (CAS: 1310379-52-2) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of anti-inflammatory and anticancer drug development. This research brief aims to summarize the latest findings related to this compound and highlight its potential in pharmaceutical research.

The compound's unique structure, featuring a chloro-substituted pyrazole ring and an acetic acid side chain, makes it a promising scaffold for drug design. Recent synthetic approaches have optimized the yield and purity of 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid, enabling more extensive pharmacological evaluations. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and explore its interactions with biological targets.

In vitro studies have demonstrated that 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid exhibits notable anti-inflammatory activity by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, preliminary investigations into its anticancer properties have shown promising results, with the compound inducing apoptosis in certain cancer cell lines through mechanisms involving the modulation of apoptotic pathways.

Further research has explored the pharmacokinetic properties of 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding its bioavailability and potential side effects, which are essential for its development as a therapeutic agent. Computational modeling and molecular docking studies have also been conducted to predict its binding affinity with various biological targets, providing insights into its mechanism of action.

Despite these advancements, challenges remain in the clinical translation of 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid. Issues such as solubility, stability, and toxicity need to be addressed through further optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 2-(4-chloro-1-ethyl-1H-pyrazol-3-yl)acetic acid represents a promising candidate for drug development, with demonstrated anti-inflammatory and anticancer activities. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile. This compound exemplifies the potential of pyrazole derivatives in medicinal chemistry and underscores the importance of continued exploration in this area.